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Application Notes

FINO2 is a potent small molecule and a member of the 1,2-dioxolane class of organic
peroxides, recognized for its ability to induce a specific form of regulated cell death known as
ferroptosis.[1][2] It is a valuable tool in cancer research, particularly for studying non-apoptotic
cell death pathways.[2][3] FINO2's mechanism of action is dual-pronged,; it indirectly inactivates
glutathione peroxidase 4 (GPX4), a key enzyme that protects cells from lipid peroxidation, and
it directly oxidizes ferrous iron (Fe2*).[3][4][5] This combined action leads to the accumulation
of lipid reactive oxygen species (ROS), widespread lipid peroxidation, and ultimately, iron-
dependent cell death.[6][7][8]

FINO2 is selective for some cancer cell lines over non-cancerous cells, making it an attractive
compound for therapeutic investigation.[4] In experimental settings, FINO2 is typically used at
micromolar concentrations to induce ferroptosis in cell culture models.[4] Due to its chemical
nature, FINO2 is highly soluble in dimethyl sulfoxide (DMSO), which is the recommended
solvent for preparing concentrated stock solutions for laboratory use.[4][6][9] When preparing
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working solutions for cell-based assays, it is critical to ensure the final concentration of DMSO
is kept low (preferably below 0.1%) to avoid solvent-induced cytotoxicity.[10][11]

Quantitative Data: Properties of FINO2

The following table summarizes the key physical and chemical properties of FINO2.

Property Value Source(s)
Molecular Formula C15H2803 [4]
Molecular Weight 256.38 - 256.4 g/mol [4161[12]
Appearance Solid [4]

Purity >95% - 98% [4][12]
Solubility in DMSO 30 - 51 mg/mL [416119]

_ _ Ferroptosis Inducer (GPX4
Mechanism of Action o o [3114]
inhibitor, Iron Oxidizer)

Experimental Protocol: Preparation of FINO2 Stock
Solution (10 mM)

This protocol provides a detailed methodology for preparing a 10 mM stock solution of FINO2
in anhydrous DMSO.

Materials and Equipment
» FINO2 solid powder (=95% purity)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Sterile, nuclease-free microcentrifuge tubes (amber or wrapped in foil)
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o Sterile, nuclease-free pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Procedure

e Pre-calculation of Required Mass:

o To prepare a 10 mM stock solution, the required mass of FINO2 must be calculated. The
formula to use is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular
Weight ( g/mol ) x 1000

o For example, to prepare 1 mL of a 10 mM stock solution, using a molecular weight of
256.4 g/mol : Mass (mg) = 0.010 mol/L x 0.001 L x 256.4 g/mol x 1000 = 2.564 mg

e Weighing FINO2:
o Perform all weighing operations inside a chemical fume hood.

o Using a calibrated analytical balance, carefully weigh the calculated amount of FINO2
powder (e.g., 2.564 mg) into a sterile microcentrifuge tube.

o Note: If the compound is light-sensitive, use an amber vial or wrap a clear vial in aluminum
foil.[11]

¢ Dissolution in DMSO:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the FINO2 powder. For a 10 mM solution from 2.564 mg of FINOZ2, this would be 1 mL.

o Use fresh DMSO, as absorbed moisture can reduce the solubility of compounds.[9]

o Cap the tube securely and vortex gently until the solid is completely dissolved. A clear
solution should be obtained. Visually inspect the solution to ensure no particulates are
present.[11]
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.
[10]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[10] Protect from light.[6]

Preparation of Working Solutions for Cell Culture

e Thaw a single aliquot of the 10 mM FINO2 stock solution at room temperature.

« Dilute the stock solution serially in sterile cell culture medium to achieve the desired final
concentration for your experiment (e.g., 10 uM).

o Ensure the final concentration of DMSO in the culture medium does not exceed 0.5%, and is
preferably below 0.1%, to prevent solvent toxicity to the cells.[10][11]

o For a 1:1000 dilution (e.g., adding 1 pL of 10 mM stock to 1 mL of medium to get a 10 uM
working solution), the final DMSO concentration will be 0.1%.

» Always prepare a vehicle control using the same final concentration of DMSO in the culture
medium to account for any effects of the solvent.[10]

Visualizations
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Caption: Mechanism of FINO2-induced ferroptosis via iron oxidation and GPX4 inactivation.

Experimental Workflow: Stock Solution Preparation

1. Weigh FINO2 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

‘ 10 mM Stock Solution \

4. Aliquot for Single Use

5. Store at -80°C

Ready for Use
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Caption: Workflow for preparing and storing a concentrated FINO2 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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